Cas no 1597162-94-1 (ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate
• CAS No: 1597162-94-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5915943
• PubChem ID: 114417620
• Update Time: 2025-06-11

ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate
• EN300-1449960
• 1597162-94-1
• ethyl 2-[(but-3-yn-2-yl)amino]-1,3-oxazole-4-carboxylate

• Inchi： 1S/C10H12N2O3/c1-4-7(3)11-10-12-8(6-15-10)9(13)14-5-2/h1,6-7H,5H2,2-3H3,(H,11,12)
• InChI Key： APUSMRJQEVPQNV-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)N=C1NC(C#C)C

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate

Comprehensive Overview of Ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate (CAS No. 1597162-94-1)

The compound ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate (CAS No. 1597162-94-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique structural features, including an ethyl carboxylate group and a but-3-yn-2-yl substituent, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate has surged due to their versatility in medicinal chemistry. The compound’s oxazole ring is a common motif in bioactive molecules, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends in drug development, where scientists are exploring novel small-molecule therapeutics to address unmet medical needs. The inclusion of an alkyne functional group further enhances its utility in click chemistry, a popular technique for rapid molecular assembly.

From a synthetic perspective, CAS No. 1597162-94-1 is often discussed in the context of multicomponent reactions (MCRs), which are efficient for constructing complex scaffolds. Its amino-oxazole core can participate in diverse chemical transformations, making it a valuable intermediate for high-throughput screening libraries. This is particularly relevant given the growing emphasis on fragment-based drug design, where researchers seek modular compounds to optimize pharmacokinetic properties.

Another area of interest is the compound’s potential in agrochemical innovation. The 1,3-oxazole moiety is frequently found in pesticides and herbicides, prompting investigations into its derivatives for sustainable crop protection solutions. With the global push toward green chemistry, ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate could play a role in developing environmentally friendly alternatives to traditional agrochemicals.

In analytical chemistry, the compound’s spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in its identification and purity assessment. This is critical for quality control in pharmaceutical manufacturing, where impurities must be minimized. Additionally, its solubility and stability profiles are frequently studied to ensure compatibility with industrial processes.

As the scientific community continues to explore CAS No. 1597162-94-1, its applications in material science are also emerging. For instance, its conjugated system could be leveraged in designing organic semiconductors or fluorescent probes, aligning with advancements in optoelectronic materials. This interdisciplinary potential underscores the compound’s relevance beyond traditional chemistry.

To address common queries from researchers, here are some key points: The compound’s synthetic protocols are detailed in peer-reviewed journals, often involving catalyzed cyclization or microwave-assisted synthesis. Its safety data (e.g., LD50) is typically available in supplier documentation, though handling precautions should always be followed. For those seeking custom synthesis or bulk quantities, specialized chemical vendors offer tailored solutions.

In summary, ethyl 2-(but-3-yn-2-yl)amino-1,3-oxazole-4-carboxylate (CAS No. 1597162-94-1) represents a multifaceted tool for modern chemistry. Its structural ingenuity and broad applicability make it a subject of ongoing research, particularly in drug discovery, agrochemicals, and advanced materials. As innovation accelerates, this compound is poised to remain at the forefront of scientific exploration.